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Compound of Interest

Compound Name: LY88074 Methyl ether

Cat. No.: B052461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

LY88074 Methyl ether. It is intended for use by qualified professionals and is not a substitute

for a comprehensive risk assessment. Always consult the most current Safety Data Sheet

(SDS) from your supplier and adhere to all applicable institutional and governmental

regulations.

Introduction
LY88074 Methyl ether is a chemical compound with the formula C22H16O4S.[1] It is identified

by CAS Number 63675-88-7.[1][2] This guide provides a detailed overview of the known safety

and handling guidelines for this compound to ensure its safe use in a laboratory setting. Due to

the limited publicly available data specific to LY88074 Methyl ether, this guide also

incorporates general principles of chemical safety for related compounds and outlines standard

experimental protocols for toxicity assessment.

Chemical and Physical Properties
A summary of the known chemical and physical properties of LY88074 Methyl ether is
presented in Table 1.

Table 1: Chemical and Physical Properties of LY88074 Methyl Ether
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Property Value Reference

Chemical Formula C22H16O4S [1]

Molecular Weight 376.43 g/mol [1][2]

CAS Number 63675-88-7 [1][2]

Note: Detailed physical properties such as melting point, boiling point, and solubility are not

readily available in the public domain.

Hazard Identification and Classification
LY88074 Methyl ether has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized in Table

2.

Table 2: GHS Hazard Classification for LY88074 Methyl Ether

Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[2]

Acute Aquatic Toxicity 1
H400: Very toxic to

aquatic life
[2]

Chronic Aquatic

Toxicity
1

H410: Very toxic to

aquatic life with long

lasting effects

[2]

The GHS pictograms associated with these hazards are:

Health Hazard: For acute toxicity.

Environmental Hazard: For aquatic toxicity.

Toxicological Information
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Detailed toxicological data, such as LD50 (median lethal dose) values from specific studies on

LY88074 Methyl ether, are not publicly available. The classification of "Acute Toxicity, Oral

(Category 4)" indicates an estimated LD50 range, which is detailed in the experimental

protocols section.

Experimental Protocols: Acute Oral Toxicity
Assessment (OECD 423)
To determine the acute oral toxicity of a substance like LY88074 Methyl ether, a standardized

protocol such as the OECD Guideline for the Testing of Chemicals, Section 4, No. 423 "Acute

Toxic Class Method" is typically employed.[3][4][5][6][7] This method allows for the

classification of a substance into one of five toxicity categories based on the observed mortality.

5.1 Principle of the Method

The Acute Toxic Class Method is a stepwise procedure using a small number of animals

(typically rats) per step.[3][4] The outcome of each step (mortality or survival) determines the

next step, i.e., whether to use a higher or lower dose or to stop the test. The method is

designed to minimize the number of animals required to classify a substance for its acute oral

toxicity.[4]

5.2 Experimental Procedure

A detailed workflow for a typical OECD 423 study is presented below.
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Preparation Phase

Stepwise Dosing Procedure

Conclusion Phase

Animal Acclimatization
(e.g., female rats, 5 days)

Test Substance Preparation
(Vehicle selection and dose calculation)

Start with Initial Dose
(e.g., 300 mg/kg, 3 animals)

Observe for 14 days
(Mortality, clinical signs, body weight)

Outcome?

Stop: Classify as Category 4
(2-3 animals die)

2-3 deaths

Proceed to Lower Dose
(e.g., 50 mg/kg, 3 new animals)

0-1 deaths

Proceed to Higher Dose
(e.g., 2000 mg/kg, 3 new animals)

0-1 deaths, and further testing needed

Gross Necropsy of all animals

Observe for 14 days Observe for 14 days

Outcome? Outcome?

Stop: Classify as Category 5 or Unclassified

Further decisions based on mortality

Stop: Classify as Category 3

Further decisions based on mortality

Final Report Generation
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Preparation

Handling

Post-Handling

Storage

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Weigh and Handle Compound

Avoid Inhalation, Skin, and Eye Contact Store in a Tightly Sealed Container
in a Cool, Dry, Well-Ventilated Area

If not all material is used

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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